Cas no 60128-21-4 (Acetic acid, (tridecyloxy)-, cyclopropylmethyl ester)

• Product Name: Acetic acid, (tridecyloxy)-, cyclopropylmethyl ester
• CAS No: 60128-21-4
• MF: C₁₉H₃₆O₃
• MW: 312.48734664917
• CID: 1618112
• PubChem ID: 21427212
• Update Time: 2025-04-21

Acetic acid, (tridecyloxy)-, cyclopropylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (tridecyloxy)-, cyclopropylmethyl ester
• cyclopropylmethyl 2-tridecoxyacetate
• Cyclopropylmethyl (tridecyloxy)acetate
• DTXSID80613657
• 60128-21-4
• SCHEMBL11760103

• Inchi： 1S/C19H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-15-21-17-19(20)22-16-18-13-14-18/h18H,2-17H2,1H3
• InChI Key： LJDRFYIEWFHEMB-UHFFFAOYSA-N
• SMILES： O(C(COCCCCCCCCCCCCC)=O)CC1CC1

Computed Properties

• Exact Mass: 312.26658
• Monoisotopic Mass: 312.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53